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Cat. No.: B607974 Get Quote

Application Notes and Protocols for
Aumolertinib in Cell Culture
Audience: Researchers, scientists, and drug development professionals.

Introduction

Aumolertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase

inhibitor (TKI). It has demonstrated high selectivity for EGFR with sensitizing mutations (such

as exon 19 deletions and L858R) and the T790M resistance mutation, while showing lower

activity against wild-type EGFR.[1][2] Its mechanism of action involves the irreversible binding

to the ATP-binding site of the EGFR kinase domain, which inhibits autophosphorylation and

downstream signaling pathways, such as the MAPK and PI3K-AKT pathways.[3] This inhibition

of signaling cascades ultimately leads to decreased cell proliferation and apoptosis in EGFR-

mutated cancer cells.[4] These application notes provide detailed protocols for the preparation

and storage of Aumolertinib stock solutions for use in cell culture experiments.

Data Presentation

The following tables summarize the key quantitative data for the preparation and storage of

Aumolertinib.

Table 1: Aumolertinib Properties
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Property Value

Molecular Weight 525.64 g/mol

Appearance Powder

Solubility in DMSO 100 mg/mL (190.24 mM)

Solubility in Ethanol 6 mg/mL

Solubility in Water Insoluble

Data sourced from Selleck Chemicals.[5]

Table 2: Storage Conditions for Aumolertinib

Form Storage Temperature Duration

Powder -20°C 3 years

Stock Solution in DMSO -80°C 1 year

Stock Solution in DMSO -20°C 1 month

Data sourced from Selleck Chemicals.[5] It is recommended to aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Signaling Pathway

Aumolertinib targets the epidermal growth factor receptor (EGFR), a key regulator of cell

growth and proliferation. The diagram below illustrates the EGFR signaling pathway and the

point of inhibition by Aumolertinib.
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EGFR Signaling Pathway Inhibition by Aumolertinib.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b607974?utm_src=pdf-body-img
https://www.benchchem.com/product/b607974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols

Protocol 1: Preparation of Aumolertinib Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of Aumolertinib in DMSO.

Materials:

Aumolertinib powder (Molecular Weight: 525.64 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Calculate the required amount of Aumolertinib:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 525.64 g/mol x 1000 mg/g = 5.2564 mg

Weighing Aumolertinib:

Carefully weigh out approximately 5.26 mg of Aumolertinib powder and place it in a

sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Aumolertinib
powder.

Vortex the solution until the powder is completely dissolved. Gentle warming in a 37°C

water bath can aid dissolution if necessary.
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Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[5]

Protocol 2: Preparation of Aumolertinib Working Solutions for Cell Culture

This protocol provides a general procedure for diluting the Aumolertinib stock solution to

desired working concentrations for treating cells in culture. It is crucial to maintain a low final

concentration of DMSO (typically ≤ 0.1%) to prevent solvent-induced cytotoxicity.

Materials:

10 mM Aumolertinib stock solution in DMSO

Complete cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes

Procedure:

Thaw the Stock Solution:

Thaw a single aliquot of the 10 mM Aumolertinib stock solution at room temperature.

Serial Dilutions:

Perform serial dilutions of the stock solution in complete cell culture medium to achieve

the desired final concentrations.

Example for preparing a 10 µM working solution:

To make 1 mL of a 10 µM working solution from a 10 mM stock, you will perform a

1:1000 dilution.
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Add 1 µL of the 10 mM Aumolertinib stock solution to 999 µL of pre-warmed complete

cell culture medium.

Mix thoroughly by gentle pipetting.

Vehicle Control:

Prepare a vehicle control with the same final concentration of DMSO as the highest

concentration of Aumolertinib used in the experiment.

For the example above, the vehicle control would be 0.1% DMSO in complete cell culture

medium (1 µL of DMSO in 999 µL of medium).

Cell Treatment:

Remove the existing medium from the cultured cells and replace it with the medium

containing the desired concentrations of Aumolertinib or the vehicle control.

Experimental Workflow

The following diagram illustrates a typical workflow for a cell viability assay using

Aumolertinib.
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A typical workflow for a cell viability assay with Aumolertinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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